2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone

• IUPAC Name: 1-(3-nitrophenyl)-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H15N5O3S/c1-2-10-22-17(13-6-8-19-9-7-13)20-21-18(22)27-12-16(24)14-4-3-5-15(11-14)23(25)26/h2-9,11H,1,10,12H2
• InChI Key: YQECQPXFLFWMOS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=NC=C3
• Molecular Formula: C18H15N5O3S
• Molecular Weight: 381.4 g/mol
• CAS No.: 433703-24-3

Description

2-((4-Allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone is a triazole-based heterocyclic compound characterized by a 1,2,4-triazole core substituted with an allyl group at the N4 position, a pyridin-4-yl group at the C5 position, and a thioether-linked ethanone moiety bearing a 3-nitrophenyl group. This structure combines aromatic, electron-withdrawing (nitro), and electron-donating (allyl) substituents, which influence its physicochemical and biological properties. The compound’s IUPAC name and synonyms are well-documented in chemical databases .

Biological Activity

The compound 2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone is a member of the triazole family, which has gained attention due to its diverse biological activities, including anticancer, antibacterial, and antifungal properties. This article aims to present a comprehensive overview of its biological activity based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{16}N_{4}OS$, with a molecular weight of approximately 320.39 g/mol. The structure features a triazole ring linked to an allyl group and a nitrophenyl moiety, which are critical for its biological interactions.

Anticancer Activity

Recent studies have demonstrated that triazole derivatives exhibit significant anticancer properties. The compound in focus has shown promising results in inhibiting various cancer cell lines through multiple mechanisms:

• Histone Deacetylase Inhibition : Compounds containing the 1,2,4-triazole ring have been identified as dual inhibitors of histone deacetylase (HDAC) and focal adhesion kinase (FAK). These targets are crucial in cancer progression and metastasis. For instance, related compounds have shown IC50 values ranging from 12.3 µM to over 200 µM against different cancer cell lines .
• Mechanism of Action : The mechanism involves the disruption of cellular signaling pathways that regulate cell proliferation and survival. The presence of the pyridine moiety enhances the interaction with these targets, leading to increased cytotoxicity against cancer cells .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Bacterial Inhibition : Triazole derivatives have shown effective antibacterial activity against Gram-positive and Gram-negative bacteria. For example, related compounds have demonstrated minimum inhibitory concentrations (MICs) below 50 µg/mL against various bacterial strains .

Other Biological Activities

In addition to anticancer and antimicrobial effects, triazole derivatives are noted for other pharmacological activities:

• Anti-inflammatory Effects : Some studies suggest that compounds similar to the one discussed exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines .
• Antioxidant Activity : The presence of sulfur in the triazole structure contributes to antioxidant activity, scavenging free radicals and reducing oxidative stress .

In Vitro Studies

A study involving the evaluation of various triazole derivatives highlighted the compound's ability to induce apoptosis in cancer cells through caspase activation and mitochondrial membrane potential disruption .

Structure-Activity Relationship (SAR)

Research has focused on modifying substituents on the triazole ring to enhance biological activity. For instance, variations in the allyl group significantly impacted HDAC inhibition potency, with some derivatives showing enhanced selectivity towards specific cancer cell lines .

Data Summary

Biological Activity	Observed Effect	Reference
Anticancer	IC50 values ranging from 12.3 µM to >200 µM
Antibacterial	MIC < 50 µg/mL against various strains
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Antioxidant	Scavenging free radicals

Chemical Reactions Analysis

Reactivity of Functional Groups

The compound contains three reactive moieties:

• 1,2,4-Triazole Core : Prone to electrophilic substitution (e.g., alkylation, acylation) at the sulfur or nitrogen atoms.
• Allyl Group : Participates in hydroamination, cycloadditions, or radical reactions.
• 3-Nitrophenyl Ethanone : The nitro group (-NO₂) can undergo reduction, while the ketone may participate in condensation reactions .

Table 2: Reactivity of Functional Groups

Functional Group	Reaction Type	Example Reagents/Conditions	Observed Products	Source
Thioether (-S-)	Oxidation	H₂O₂, m-CPBA	Sulfoxide or sulfone derivatives
Allyl (CH₂CHCH₂)	Hydroamination	NH₃, Pd catalysts	Amine-functionalized derivatives
Nitro (-NO₂)	Reduction	H₂/Pd-C, Fe/HCl	Amine (-NH₂) derivative
Ketone (C=O)	Condensation	Hydrazines, hydroxylamine	Hydrazones, oximes

3.1. Oxidation of Thioether Linkage

Controlled oxidation with H₂O₂ in acetic acid converts the thioether to a sulfoxide (R-SO-R'), while stronger oxidants like m-CPBA yield sulfones (R-SO₂-R'). This modifies solubility and bioactivity .

3.2. Nitro Group Reduction

Catalytic hydrogenation (H₂/Pd-C) or Fe/HCl reduces the nitro group to an amine (-NH₂), producing 2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-aminophenyl)ethanone , a precursor for further functionalization (e.g., acylation, Schiff base formation) .

3.3. Allyl Group Functionalization

The allyl group undergoes hydroamination with NH₃ under Pd catalysis, yielding 3-(prop-2-en-1-ylamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole , which enhances hydrogen-bonding capacity .

Stability and Degradation

The compound is stable under ambient conditions but degrades under strong acidic/basic conditions:

• Acidic Hydrolysis : Cleavage of the thioether linkage at >100°C in concentrated HCl .
• Alkaline Conditions : Ketone enolate formation, leading to β-elimination in the presence of strong bases (e.g., NaOH) .

Table 3: Stability Data

Condition	Observation	Source
pH 2–9 (aqueous, 25°C)	Stable for >48 h
6 M HCl, reflux	Degradation after 2 h
1 M NaOH, 60°C	Partial decomposition in 6 h

Comparison with Similar Compounds

Pyridine Positional Isomerism

The position of the pyridine ring significantly impacts properties. For example:

• Pyridin-2-yl derivatives : Compounds like 2-((4-allyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (, Compound 6a–6c) exhibit melting points ranging from 161–184°C, influenced by hydrogen-bonding interactions from acetamide groups.

Aryl Group Modifications

• 3-Nitrophenyl vs.
• 4-Ethoxyphenyl substitution : In 477331-51-4 (), the 4-ethoxyphenyl group introduces steric bulk and lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .

Physicochemical Properties

Compound Name	Melting Point (°C)	Yield (%)	Synthesis Time (h)	Key Substituents
Target Compound	Not reported	Not reported	Not reported	Pyridin-4-yl, 3-nitrophenyl, allyl
2-((4-Allyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (6c, )	174–176	83	5	Pyridin-2-yl, acetamide
2-((4-Allyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid (7b, )	90	60	5	Pyridin-3-yl, carboxylic acid
2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone ()	Not reported	Not reported	Not reported	4-Ethoxyphenyl, 4-fluorophenyl

Key Observations :

• Pyridin-2-yl derivatives generally exhibit higher melting points than pyridin-3-yl analogues due to stronger intermolecular interactions .
• The absence of reported data for the target compound highlights a gap in the literature, necessitating further experimental characterization.

Antimicrobial Activity

Triazole-thioether derivatives demonstrate structure-dependent antimicrobial effects. For instance:

• 1-((4-Ethyl-5-((3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)thio)methyl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one () showed potent activity against Pseudomonas aeruginosa (MIC = 31.25 μg/mL), attributed to the pyridin-4-yl group’s ability to disrupt bacterial membranes .
• The target compound’s 3-nitrophenyl group may enhance nitroreductase-mediated activation in anaerobic pathogens, though this remains untested.

Cytotoxicity

• N′-(4-(dimethylamino)benzylidene)-2-((4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide () inhibited cancer cell migration (IC₅₀ < 10 μM) via triazole-mediated kinase inhibition. The allyl group in the target compound could similarly modulate apoptotic pathways .